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Welcome to the technical support center for resolving version conflicts between scientific
Python libraries. This guide is designed for researchers, scientists, and drug development
professionals who encounter dependency issues during their computational experiments.

Frequently Asked Questions (FAQS)

Q1: What is a version conflict?

A version conflict, often referred to as "dependency hell," occurs when two or more libraries
that your project depends on require different and incompatible versions of the same third-party
library (a transitive dependency).[1][2][3] For example, library-A might require numpy==1.20
while library-B needs numpy>=1.22. Since only one version of a library can be installed in an
environment at a time, this creates a conflict that can prevent your code from running or lead to
unexpected errors.[2]

Q2: What are the most common causes of version conflicts in scientific Python?

The most common causes include:
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Transitive Dependencies: Your project's direct dependencies have their own dependencies,
which can conflict with each other.[2][3]

Outdated Packages: Using older versions of libraries can lead to incompatibility with newer
packages that have been updated.

Mixing Package Managers: Using both pip and conda to install packages in the same
environment can lead to difficult-to-diagnose conflicts.[4]

Global Installations: Installing packages globally instead of using isolated virtual
environments for each project can cause versions required by one project to clash with those
of another.[5][6][7]

Q3: How can | avoid version conflicts in my research projects?

The best practice is to use isolated virtual environments for each project.[1][5][6][7][8][9][10]

This ensures that the dependencies of one project do not interfere with another. Additionally,

using a requirements.txt or environment.yml file to explicitly define and pin dependency

versions helps in creating reproducible research environments.[5][6][9]

Q4: What are the recommended tools for managing Python environments and dependencies?

Several tools can help you manage your Python environments and dependencies effectively:

venv: A built-in Python module for creating lightweight virtual environments.[6][9][11]

conda: An open-source package and environment management system that is particularly
popular in the scientific community for its ability to manage non-Python dependencies as
well.[1][6][12]

pip: The standard package installer for Python. It is used to install packages from the Python
Package Index (PyPl).[13]

Poetry and pipenv: More advanced tools that offer both package and virtual environment
management, along with deterministic dependency resolution.[6][7][11][14]

Troubleshooting Guides
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Guide 1: Resolving a numpy and pandas Version
Mismatch

This is one of the most common conflicts in the scientific Python ecosystem. This guide
provides a step-by-step protocol for resolving it.

Experimental Protocol:
« |solate the Project:
o If you are not already using a virtual environment, create one.
» Using venv: python -m venv my_project_env
= Using conda: conda create --name my_project_env python=3.9
o Activate the new environment.
» Using venv (Linux/macOS): source my_project_env/bin/activate
» Using venv (Windows): my_project_env\Scripts\activate

= Using conda: conda activate my_project_env

Identify the Installed Versions:

o Use pip list or conda list to see the currently installed versions of numpy and pandas.

Consult Compatibility Tables:

o Refer to the table below to find compatible versions of numpy and pandas.

Create a requirements.txt file:
o Create a file named requirements.txt in your project directory.
o Add the desired, compatible versions of your libraries to this file. For example:

Perform a Clean Installation:
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o If you have existing, conflicting packages, it's best to uninstall them first: pip uninstall
numpy pandas

o Install the specified versions from your requirements.txt file: pip install -r requirements.txt

 Verify the Installation:

o Run pip list again to confirm that the correct versions are installed.

o Import the libraries in a Python script and check their versions to ensure everything is
working as expected:

Data Presentation: numpy and pandas Compatibility

pandas Version Required numpy Version
1.5.x >=1.21.0
1.4.x >=1.20.0
1.3.x >=1.19.0
1.2.x >=1.18.0

This table provides a summary of the minimum required numpy version for recent pandas
releases. For detailed compatibility, always refer to the official documentation of the libraries.

Mandatory Visualization:
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Caption: Workflow for resolving numpy and pandas version conflicts.
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Guide 2: General Dependency Conflict Resolution
Workflow

This guide provides a more general approach to resolving dependency conflicts when the exact
conflicting packages are not immediately obvious.

Experimental Protocol:
* |solate and Document:
o Ensure you are in an activated virtual environment for your project.

o Generate a requirements.txt file to capture the current state of your environment: pip
freeze > requirements.txt

« |dentify the Conflict:

o Use pip check to identify any broken dependencies.[13] This command will list any
installed packages that have unmet or conflicting dependencies.

o For a more detailed view of the dependency tree, use pipdeptree:
» [nstall it: pip install pipdeptree
= Run it: pipdeptree
e Analyze the Dependency Tree:

o Examine the output of pipdeptree to visualize which packages depend on which versions
of other packages. This will help you pinpoint the source of the conflict.

» Resolve the Conflict:
o Option 1: Adjusting Versions in requirements.txt:

= Open your requirements.txt file.
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= Based on the information from pip check and pipdeptree, modify the version specifiers
for the conflicting packages. You may need to upgrade or downgrade certain packages

to find a compatible set.
» Re-install the dependencies from the modified file: pip install -r requirements.txt
o Option 2: Using a Dependency Resolver:

» For complex conflicts, consider using a tool with a built-in dependency resolver like

Poetry or pip-tools.

= With pip-tools, you would create a requirements.in file with your top-level dependencies
and then run pip-compile to generate a fully-pinned requirements.txt with compatible

versions.

 Verify the Resolution:
o Run pip check again to ensure that there are no more dependency conflicts.

o Run your application's test suite or a key script to confirm that the new set of packages

works as expected.

Mandatory Visualization:
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Caption: A logical pathway for general dependency conflict resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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